Cas no 7333-23-5 (2,2,6-trimethylheptane-3,5-dione)

• Product Name: 2,2,6-trimethylheptane-3,5-dione
• CAS No: 7333-23-5
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 574465
• PubChem ID: 81780
• Update Time: 2025-05-19

2,2,6-trimethylheptane-3,5-dione Chemical and Physical Properties

Names and Identifiers

• 3,5-Heptanedione,2,2,6-trimethyl-
• 2,2,6-trimethylheptane-3,5-dione
• 2,2,6-Trimethyl-3,5-heptanedione
• SCHEMBL409826
• AKOS012170880
• EINECS 230-833-7
• 3,5-Heptanedione, 2,2,6-trimethyl-
• 7333-23-5
• DTXSID70223562
• KLKRGCUPZROPPO-UHFFFAOYSA-N
• XGL4NZY3SH
• UNII-XGL4NZY3SH
• 2,2,6-Trimethyl-3,5-heptanedione #
• NS00037500
• NSC18755
• isobutyrylpivaloylmethane
• NSC 18755
• EN300-1125053
• NSC-18755

• Inchi： 1S/C10H18O2/c1-7(2)8(11)6-9(12)10(3,4)5/h7H,6H2,1-5H3
• InChI Key： KLKRGCUPZROPPO-UHFFFAOYSA-N
• SMILES： O=C(CC(C(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 170.13074
• Monoisotopic Mass: 170.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1A^2
• XLogP3: 2.2

Experimental Properties

• Density: 0.904
• Boiling Point: 226.1°C at 760 mmHg
• Flash Point: 81.9°C
• Refractive Index: 1.427
• PSA: 34.14
• LogP: 2.21680

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds

Additional information on 2,2,6-trimethylheptane-3,5-dione

Introduction to 2,2,6-trimethylheptane-3,5-dione (CAS No. 7333-23-5)

2,2,6-trimethylheptane-3,5-dione, identified by the Chemical Abstracts Service Number (CAS No.) 7333-23-5, is a significant organic compound that has garnered attention in the field of organic synthesis and pharmaceutical chemistry. This compound belongs to the class of ketones, characterized by its molecular formula C₁₀H₁₆O₂ and a molecular weight of 164.24 g/mol. The structure of this molecule consists of a seven-carbon backbone substituted with three methyl groups at the 2nd, 6th, and 8th positions, with carbonyl groups (C=O) located at the 3rd and 5th carbon atoms.

The unique structural features of 2,2,6-trimethylheptane-3,5-dione make it a versatile intermediate in synthetic chemistry. The presence of two ketone functional groups allows for diverse reactions such as condensation, oxidation, and reduction, which are pivotal in the development of more complex molecules. This compound has been increasingly utilized in the synthesis of fine chemicals and pharmaceutical intermediates due to its reactivity and stability under various conditions.

In recent years, research has highlighted the potential applications of 2,2,6-trimethylheptane-3,5-dione in medicinal chemistry. Its structural motif resembles that of some natural products and bioactive molecules, making it a valuable scaffold for drug discovery. For instance, studies have demonstrated its role as a precursor in the synthesis of nonsteroidal anti-inflammatory agents (NSAIDs) and other therapeutic compounds. The ability to modify its structure allows chemists to explore novel pharmacophores that could lead to the development of next-generation drugs.

The compound's reactivity also makes it useful in materials science applications. Researchers have explored its use in polymer synthesis and as a building block for high-performance materials. The incorporation of 2,2,6-trimethylheptane-3,5-dione into polymer chains can enhance thermal stability and mechanical properties, making it attractive for industrial applications. Additionally, its compatibility with various functional groups allows for tailored materials with specific properties.

From an industrial perspective, the production of 2,2,6-trimethylheptane-3,5-dione has been optimized for scalability and efficiency. Modern synthetic routes leverage catalytic processes that minimize waste and improve yield. These advancements align with global trends toward sustainable chemistry practices. The compound's synthesis often involves acylation reactions or oxidation processes that highlight the importance of green chemistry principles in industrial applications.

The pharmacological potential of CAS No. 7333-23-5 has been further explored through computational modeling and experimental studies. Researchers have utilized molecular docking techniques to screen this compound against various biological targets. Preliminary findings suggest that derivatives of 2,2,6-trimethylheptane-3,5-dione may exhibit inhibitory activity against enzymes involved in inflammatory pathways. Such discoveries underscore the importance of this compound as a lead structure in medicinal chemistry.

In conclusion,2,2,6-trimethylheptane-3-carboxylate (CAS No. 7333-23-5) represents a fascinating molecule with broad applications across multiple scientific disciplines. Its role as a synthetic intermediate in organic chemistry underscores its importance in drug development and material science. As research continues to uncover new methodologies for its utilization,this compound is poised to remain at the forefront of chemical innovation.